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Compound of Interest

Compound Name: Biotin-PEG4-MeTz

Cat. No.: B6286360 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties and

applications of Biotin-PEG4-Methyltetrazine (Biotin-PEG4-MeTz), a key reagent in modern

bioconjugation and chemical biology. This document details its physicochemical characteristics,

reaction kinetics, and stability, alongside detailed protocols for its use in labeling and pull-down

assays.

Core Properties of Biotin-PEG4-MeTz
Biotin-PEG4-MeTz is a versatile molecule that combines the high-affinity binding of biotin to

streptavidin with the highly efficient and bioorthogonal reactivity of methyltetrazine. The

polyethylene glycol (PEG) linker enhances its solubility in aqueous solutions and provides

spatial separation between the biotin and the reactive moiety, minimizing steric hindrance.[1][2]

Physicochemical Properties
A summary of the key physicochemical properties of Biotin-PEG4-MeTz is presented in Table

1. These values are compiled from various commercial suppliers and may vary slightly between

batches.
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Property Value Source(s)

Molecular Formula C₃₁H₄₆N₈O₇S [3]

Molecular Weight 674.82 g/mol [3]

Appearance Purple to red solid [2]

Purity
>95% (typically determined by

HPLC)
[2]

Solubility

Good solubility in DMSO and

DMF. The PEG linker improves

overall solubility.[1]

[2]

Storage

Store at -20°C, desiccated and

protected from light. Stock

solutions in anhydrous DMSO

may be stable for several

months at -20°C. In aqueous

solutions, stability is pH-

dependent.

[4]

Chemical Structure
The chemical structure of Biotin-PEG4-MeTz consists of a biotin molecule linked via a 4-unit

polyethylene glycol (PEG4) spacer to a methyltetrazine group.
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Caption: Chemical structure of Biotin-PEG4-MeTz.
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The Bioorthogonal Reaction: Inverse Electron
Demand Diels-Alder Cycloaddition (iEDDA)
Biotin-PEG4-MeTz participates in a highly efficient and selective bioorthogonal reaction with

trans-cyclooctene (TCO) and its derivatives. This reaction, known as the inverse electron

demand Diels-Alder (iEDDA) cycloaddition, is characterized by exceptionally fast kinetics and

the ability to proceed in complex biological media without interfering with native cellular

processes.[3]

The reaction is catalyst-free and proceeds rapidly at physiological temperature and pH, forming

a stable covalent bond.[3] The second-order rate constants for the reaction between tetrazines

and TCO are among the highest of all bioorthogonal reactions, often exceeding 800 M⁻¹s⁻¹.[3]
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Caption: Reaction of Biotin-PEG4-MeTz with a TCO-modified molecule.

Experimental Protocols
General Considerations for Bioconjugation

Solvent: Biotin-PEG4-MeTz is sparingly soluble in aqueous buffers. It is recommended to

first dissolve it in an organic solvent such as DMSO or DMF to prepare a concentrated stock

solution. The final concentration of the organic solvent in the reaction mixture should be

minimized (typically <10%) to avoid denaturation of proteins.

pH: While the iEDDA reaction can proceed over a range of pH values, the stability of the

tetrazine ring can be pH-dependent. Some tetrazines show increased degradation at basic

pH.[5] For most applications with proteins, a pH between 7.0 and 8.5 is recommended.
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Temperature: The reaction is typically performed at room temperature or 37°C. Lower

temperatures (4°C) can also be used, but may require longer reaction times.

Molar Ratio: The optimal molar ratio of Biotin-PEG4-MeTz to the TCO-modified molecule

will depend on the specific application and the concentration of the reactants. A molar excess

of Biotin-PEG4-MeTz (e.g., 5-20 fold) is often used to ensure complete labeling of the TCO-

modified molecule.

Protocol for Labeling a TCO-Modified Antibody
This protocol provides a general guideline for labeling an antibody that has been previously

modified to contain a trans-cyclooctene (TCO) group.

Materials:

TCO-modified antibody in a suitable buffer (e.g., PBS, pH 7.4)

Biotin-PEG4-MeTz

Anhydrous DMSO or DMF

Purification system (e.g., size exclusion chromatography, dialysis, or spin filtration columns)

[6]

Procedure:

Prepare a stock solution of Biotin-PEG4-MeTz: Dissolve Biotin-PEG4-MeTz in anhydrous

DMSO or DMF to a final concentration of 10 mM.

Reaction Setup:

In a microcentrifuge tube, add the TCO-modified antibody to the desired final

concentration in the reaction buffer.

Add the calculated volume of the Biotin-PEG4-MeTz stock solution to the antibody

solution to achieve the desired molar excess. Gently mix by pipetting.
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Incubation: Incubate the reaction mixture for 1-2 hours at room temperature or 30-60

minutes at 37°C.

Purification: Remove the excess, unreacted Biotin-PEG4-MeTz from the labeled antibody

using a suitable purification method.[6] Common methods include:

Size Exclusion Chromatography (SEC): Use a desalting column appropriate for the

volume of the reaction.

Dialysis: Dialyze the reaction mixture against a large volume of PBS overnight at 4°C.

Spin Filtration: Use a centrifugal filter unit with a molecular weight cutoff (MWCO)

appropriate for the antibody.[7]

Quantification: Determine the degree of labeling (DOL), which is the average number of

biotin molecules per antibody, using methods such as the HABA assay or mass

spectrometry.
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Caption: Workflow for labeling a TCO-modified antibody.

Protocol for a Streptavidin Pull-Down Assay
This protocol describes the use of the biotinylated antibody for capturing its target antigen from

a complex mixture.

Materials:

Biotinylated antibody
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Cell lysate or other sample containing the target antigen

Streptavidin-coated magnetic beads or agarose resin

Wash buffer (e.g., PBS with 0.05% Tween-20)

Elution buffer (e.g., SDS-PAGE sample buffer)

Procedure:

Incubation of Bait and Prey:

Incubate the biotinylated antibody (bait) with the cell lysate (prey) for 1-4 hours at 4°C with

gentle rotation to allow for the formation of the antibody-antigen complex.

Capture of the Complex:

Add streptavidin-coated beads to the mixture and incubate for an additional 1 hour at 4°C

with gentle rotation.

Washing:

Pellet the beads using a magnetic stand or centrifugation.

Remove the supernatant and wash the beads 3-5 times with wash buffer to remove non-

specifically bound proteins.

Elution:

Elute the captured proteins from the beads by resuspending them in SDS-PAGE sample

buffer and heating at 95-100°C for 5-10 minutes.

Analysis:

Analyze the eluted proteins by SDS-PAGE followed by Coomassie staining, silver staining,

or Western blotting with an antibody against the target antigen.
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Caption: Workflow for a streptavidin pull-down assay.

Applications in Research and Drug Development
The unique properties of Biotin-PEG4-MeTz make it a valuable tool in a wide range of

applications:

PROTACs (Proteolysis Targeting Chimeras): Biotin-PEG4-MeTz can be used as a linker in

the synthesis of PROTACs, which are molecules designed to induce the degradation of

specific target proteins.[4]
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Antibody-Drug Conjugates (ADCs): The efficient and site-specific conjugation capabilities of

the iEDDA reaction are advantageous in the development of ADCs, where a cytotoxic drug is

attached to an antibody for targeted delivery to cancer cells.

Protein-Protein Interaction Studies: Biotin-PEG4-MeTz is used to biotinylate proteins of

interest for use in pull-down assays, co-immunoprecipitation, and other techniques to study

protein interactions.

Cell Surface Labeling: The hydrophilic nature of the PEG linker helps to ensure that the

reagent remains in the extracellular space, allowing for the specific labeling of cell surface

proteins.

Immunoassays: Biotinylated detection reagents are widely used in various immunoassay

formats, such as ELISA, to enhance signal amplification.

Fluorescence Imaging: By using a fluorescently labeled streptavidin in conjunction with a

biotinylated probe, researchers can visualize the localization of target molecules within cells

or tissues.

Stability and Storage
Proper handling and storage of Biotin-PEG4-MeTz are crucial for maintaining its reactivity.

Solid Form: When stored as a solid at -20°C, protected from light and moisture, the

compound is stable for at least 6-12 months.[4]

Stock Solutions: Concentrated stock solutions in anhydrous DMSO can be stored at -20°C

for several months.[4] It is recommended to aliquot the stock solution to avoid repeated

freeze-thaw cycles.

Aqueous Solutions: The stability of the tetrazine moiety in aqueous solutions can be

influenced by pH and the presence of nucleophiles.[5] While generally stable at neutral pH,

prolonged incubation in basic conditions may lead to degradation.[5] For applications

requiring long incubation times in aqueous buffers, it is advisable to use freshly prepared

solutions.

Conclusion
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Biotin-PEG4-MeTz is a powerful and versatile reagent that has become indispensable in the

fields of chemical biology, drug discovery, and diagnostics. Its combination of a high-affinity

biotin tag, a biocompatible PEG linker, and a highly reactive methyltetrazine group enables

efficient and specific labeling of a wide range of molecules. The detailed information and

protocols provided in this guide are intended to assist researchers in effectively utilizing this

valuable tool in their scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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